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Compound of Interest

Compound Name: Nomegestrol

Cat. No.: B1679828 Get Quote

The proper disposal of nomegestrol, a synthetic progestin used in research and

pharmaceuticals, is critical for ensuring environmental safety and regulatory compliance.[1][2]

As an endocrine disruptor, improper disposal of hormonal drugs like nomegestrol can

negatively impact aquatic life and ecosystems.[1][3] This guide provides detailed, step-by-step

procedures for the safe handling and disposal of nomegestrol in a laboratory setting, in

accordance with U.S. Environmental Protection Agency (EPA) and other regulatory guidelines.

[4]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is essential to handle nomegestrol with

appropriate personal protective equipment (PPE) to avoid exposure.

Engineering Controls: Handle nomegestrol in a well-ventilated area or under a chemical

fume hood to minimize dust generation and accumulation.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable protective gloves.

Eye Protection: Use safety glasses or goggles.

Body Protection: Wear a lab coat or suitable protective clothing.
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Spill Management: In the event of a spill, collect the material using spark-proof tools and

place it into a suitable, closed container for disposal. Avoid allowing the chemical to enter

drains or sewer systems.

Step-by-Step Disposal Procedure for Nomegestrol
Waste
The recommended method for the disposal of nomegestrol is controlled incineration at a

licensed facility. Discharging it into sewer systems or disposing of it in regular trash is not

permitted.

Waste Identification and Segregation:

Identify all waste streams containing nomegestrol, including pure compound,

contaminated labware (e.g., gloves, pipette tips, vials), and cleaning materials from spills.

Segregate nomegestrol waste from non-hazardous laboratory waste. Under the EPA's

Resource Conservation and Recovery Act (RCRA), the generating facility is responsible

for managing hazardous waste from "cradle-to-grave."

Containerization:

Place all solid nomegestrol waste into a dedicated, clearly labeled, and sealable

hazardous waste container. The container should be kept closed except when adding

waste.

For contaminated sharps, use a designated sharps container that is also labeled for

hazardous chemical waste.

Labeling:

Label the hazardous waste container with the words "Hazardous Waste."

Clearly identify the contents, including "Nomegestrol."

Note the accumulation start date.
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Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials. The storage area should be locked or otherwise secured to prevent

unauthorized access.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and transport.

Nomegestrol is classified for transport as UN 3077, "Environmentally hazardous

substance, solid, n.o.s."

The final disposal method must be high-temperature incineration at a permitted treatment

facility.

Disposal of Empty Containers:

Original containers of nomegestrol can be triple-rinsed with a suitable solvent (e.g.,

ethanol). The rinsate must be collected and disposed of as hazardous waste.

After rinsing, the container can be offered for recycling or punctured to render it unusable

and disposed of in a sanitary landfill, as local regulations permit.

Regulatory Context and Environmental Impact
Proper management of pharmaceutical waste is mandated by multiple agencies to protect

public health and the environment.
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Metric Data Point Significance

Hazardous Portion of

Healthcare Waste

Approximately 15% of all

healthcare waste is considered

hazardous.

Highlights that a significant

fraction of waste from research

and healthcare facilities,

including hormonal agents like

nomegestrol, requires

specialized handling and

disposal.

Regulatory Oversight

EPA, DEA, and Department of

Transportation (DOT) are the

main federal bodies regulating

pharmaceutical waste.

A multi-agency approach

underscores the complexity

and importance of compliant

disposal. Generators of waste

must adhere to a

comprehensive set of federal

and state rules.

Penalties for Non-Compliance

Fines can reach up to $70,000

per violation of federal

regulations.

Emphasizes the significant

financial and legal risks

associated with improper

disposal of pharmaceutical

waste.

Environmental Contamination

Synthetic progestins are

endocrine disruptors that are

not fully eradicated by

wastewater treatment plants.

Improper disposal, such as

flushing, leads to the

contamination of water

supplies, which can harm

wildlife and potentially affect

human health by disrupting

reproductive fitness and

development in aquatic

organisms.

Projected Market Growth

(Progesterone)

The "Progesterone Market" is

predicted to increase by 13.1%

over the next five years.

The increasing use of

progestins in medicine and

research will lead to a greater

volume of waste, making the

adoption of proper disposal

procedures more critical than
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ever to mitigate environmental

impact.

Experimental Protocols
Detailed experimental protocols for the efficacy of specific disposal methods, such as

incineration temperatures and flue gas scrubbing parameters, are proprietary to licensed waste

management facilities and are not publicly available. The guidance provided by Safety Data

Sheets and regulatory bodies is to entrust the material to a facility permitted to handle and

destroy such chemical waste.

Nomegestrol Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of nomegestrol waste in a laboratory setting.
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Identify Nomegestrol Waste
(Pure compound, contaminated labware,

spill cleanup materials)

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Safety First

Segregate from Non-Hazardous Waste

Place in a dedicated, sealed
Hazardous Waste Container

Label Container
'Hazardous Waste - Nomegestrol'

+ Accumulation Date

Store in a secure, designated area

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for transport as
UN 3077 (Env. Hazardous Substance)

Final Disposal:
Controlled Incineration at a

Permitted Facility

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of nomegestrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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